molecular formula C4H5KN4O2 B6175491 potassium 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)acetate CAS No. 1135039-35-8

potassium 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)acetate

Cat. No.: B6175491
CAS No.: 1135039-35-8
M. Wt: 180.2
InChI Key:
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Description

Potassium 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)acetate is a chemical compound with the molecular formula C4H6N4O2K. It is a potassium salt of 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)acetic acid. This compound is known for its applications in various fields, including chemistry, biology, and medicine, due to its unique structural properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of potassium 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)acetate typically involves the reaction of 1-methyl-1H-1,2,3,4-tetrazole with chloroacetic acid in the presence of a base such as potassium hydroxide. The reaction proceeds through nucleophilic substitution, where the tetrazole nitrogen attacks the carbon of the chloroacetic acid, leading to the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature and pressure, ensuring high yield and purity of the product. The use of automated systems also minimizes human error and increases efficiency.

Chemical Reactions Analysis

Types of Reactions

Potassium 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)acetate undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert it into different reduced forms.

    Substitution: The tetrazole ring can participate in substitution reactions, where one of its hydrogen atoms is replaced by another substituent.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

    Substitution: Substitution reactions often require catalysts like palladium or copper and are carried out under inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted tetrazole derivatives.

Scientific Research Applications

Potassium 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)acetate has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

    Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

    Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of potassium 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)acetate involves its interaction with specific molecular targets. The tetrazole ring can bind to enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or modulation of metabolic pathways.

Comparison with Similar Compounds

Similar Compounds

  • Potassium 2-(1H-tetrazol-5-yl)acetate
  • Sodium 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)acetate
  • Potassium 2-(1-ethyl-1H-1,2,3,4-tetrazol-5-yl)acetate

Uniqueness

Potassium 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)acetate is unique due to the presence of the methyl group on the tetrazole ring, which can influence its reactivity and interaction with biological targets. This structural feature distinguishes it from other similar compounds and can lead to different chemical and biological properties.

Properties

CAS No.

1135039-35-8

Molecular Formula

C4H5KN4O2

Molecular Weight

180.2

Purity

95

Origin of Product

United States

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